(4Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[2-(4-methyl-3-nitrophenyl)hydrazinylidene]-2,4-dihydro-3H-pyrazol-3-one

Specification

• Molecular Formula: C21H18N6O4S
• Molecular Weight: 450.5 g/mol
• IUPAC Name: 2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[(4-methyl-3-nitrophenyl)diazenyl]-1H-pyrazol-3-one
• Standard InChI: InChI=1S/C21H18N6O4S/c1-12-4-7-15(10-18(12)27(29)30)23-24-19-13(2)25-26(20(19)28)21-22-17(11-32-21)14-5-8-16(31-3)9-6-14/h4-11,25H,1-3H3
• Standard InChI Key: IEJUPBRHNQYJGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=NC2=C(NN(C2=O)C3=NC(=CS3)C4=CC=C(C=C4)OC)C)[N+](=O)[O-]

Introduction

Structural Characteristics

• Molecular Formula: The molecular formula for similar compounds typically includes a combination of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. For instance, a closely related compound has a molecular formula that results in a molecular weight of approximately 450.5 g/mol.

• Functional Groups: The compound contains a pyrazolone ring, a thiazole ring, and aromatic substituents such as methoxy and nitrophenyl groups. These functional groups contribute to its potential reactivity and biological efficacy.

Synthesis

The synthesis of compounds with similar structures typically involves multi-step processes starting from simpler precursors. Key steps may include:

• Starting Materials: Common starting materials include commercially available reagents such as hydrazine derivatives and aromatic compounds.

• Reaction Conditions: Synthesis often involves refluxing in the presence of bases or catalysts to facilitate the formation of the desired rings and substituents.

Potential Biological Activities

Compounds with similar structures have shown potential biological activities, including:

• Antimicrobial Properties: These compounds can interact with enzymes and DNA/RNA, modulating metabolic pathways and gene expression.

• Anticancer Properties: Preliminary studies suggest that these compounds may exhibit anticancer effects by interacting with biological targets.

Research Findings

While specific research findings for (4Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[2-(4-methyl-3-nitrophenyl)hydrazinylidene]-2,4-dihydro-3H-pyrazol-3-one are not available, related compounds have been studied for their potential as therapeutic agents. For example, compounds with thiazole and pyrazolone rings have been explored for their anti-inflammatory and antimicrobial activities.

Data Tables

Given the lack of specific data for this compound, we can consider related compounds for comparison:

Compound	Molecular Weight (g/mol)	Potential Biological Activity
(4Z)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-4-[2-(2-methyl-3-nitrophenyl)hydrazinylidene]-2,4-dihydro-3H-pyrazol-3-one	Approximately 450.5	Antimicrobial, Anticancer
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Not specified	Anti-inflammatory